Cas no 54997-85-2 (Benzenethiol, 4-cyclopentyl-)

Benzenethiol, 4-cyclopentyl- structure
Benzenethiol, 4-cyclopentyl- structure
Product Name:Benzenethiol, 4-cyclopentyl-
CAS No:54997-85-2
MF:C11H14S
MW:178.293861865997
CID:353123
PubChem ID:22497975
Update Time:2025-04-19

Benzenethiol, 4-cyclopentyl- Chemical and Physical Properties

Names and Identifiers

    • Benzenethiol, 4-cyclopentyl-
    • 4-cyclopentylbenzenethiol
    • 54997-85-2
    • DTXSID30626237
    • 4-Cyclopentylbenzene-1-thiol
    • SCHEMBL6348093
    • Inchi: 1S/C11H14S/c12-11-7-5-10(6-8-11)9-3-1-2-4-9/h5-9,12H,1-4H2
    • InChI Key: UICFBBAOCGVPGI-UHFFFAOYSA-N
    • SMILES: SC1C=CC(=CC=1)C1CCCC1

Computed Properties

  • Exact Mass: 178.08172
  • Monoisotopic Mass: 178.08162162g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 1
  • Complexity: 130
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.2
  • Topological Polar Surface Area: 1Ų

Experimental Properties

  • PSA: 0
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